Cas no 1526861-53-9 (3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1526861-53-9
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 6090376
• PubChem ID: 83705075
• Update Time: 2025-10-25

3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid
• EN300-1964122
• 1526861-53-9

• Inchi： 1S/C10H10ClFO2/c1-6(10(13)14)5-7-3-2-4-8(11)9(7)12/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： QZFOEZUVWIGBOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(C(=O)O)C

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid

Introduction to 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid (CAS No. 1526861-53-9)

3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1526861-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural features that include a chloro and fluoro substituent on a phenyl ring, coupled with a branched alkyl side chain. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in drug development.

The molecular structure of 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid consists of a benzene ring substituted at the 3-position with a chlorine atom and at the 2-position with a fluorine atom. This substitution pattern creates a molecule with enhanced electronic and steric properties, which can influence its reactivity and interaction with biological targets. The presence of the carboxylic acid group at one end of the molecule further enhances its utility as a building block in organic synthesis, particularly in the construction of more complex pharmaceutical molecules.

In recent years, there has been growing interest in developing novel compounds that incorporate both fluorine and chlorine atoms into their structures. These elements are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, often leading to improved bioavailability, metabolic stability, and target binding affinity. The compound 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid exemplifies this trend, as its design incorporates both fluorine and chlorine substituents in a manner that could potentially enhance its suitability for therapeutic applications.

One of the most compelling aspects of 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid is its potential role as a key intermediate in the synthesis of biologically active molecules. Researchers have been exploring its utility in constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The combination of chloro and fluoro groups on the phenyl ring is particularly interesting, as these elements can influence both the electronic distribution and steric environment around the reactive sites.

The synthesis of 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as halogenation and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound's potential in larger-scale applications.

From a biochemical perspective, the carboxylic acid group of 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid can participate in various interactions within biological systems. It can act as a proton donor or acceptor, influencing pH-dependent processes, or it can form hydrogen bonds with other molecules, facilitating binding to biological targets. Additionally, the presence of fluorine and chlorine substituents can modulate these interactions by altering electronic effects and steric hindrance.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug-like properties. For example, fluorine atoms can increase metabolic stability by reducing susceptibility to oxidative degradation, while chlorine atoms can improve binding affinity by participating in halogen bonding interactions. The compound 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid represents an excellent example of how strategic substitution can lead to molecules with improved pharmacological profiles.

In conclusion, 3-(3-chloro-2-fluorophenyl)-2-methylpropanoic acid (CAS No. 1526861-53-9) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing complex biologically active molecules. As research continues to uncover new applications for fluorinated and chlorinated aromatic compounds, this compound is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.